Cas no 125010-19-7 (1,1':3',1''-Terphenyl,2,2',2'',4,4',4'',6,6',6''-nonanitro-5'-(2,4,6-trinitrophenyl)-)

• Product Name: 1,1':3',1''-Terphenyl,2,2',2'',4,4',4'',6,6',6''-nonanitro-5'-(2,4,6-trinitrophenyl)-
• CAS No: 125010-19-7
• MF: C₂₄H₆N₁₂O₂₄
• MW: 846.370443820953
• CID: 98512
• PubChem ID: 14534465
• Update Time: 2025-04-18

1,1':3',1''-Terphenyl,2,2',2'',4,4',4'',6,6',6''-nonanitro-5'-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl,2,2',2'',4,4',4'',6,6',6''-nonanitro-5'-(2,4,6-trinitrophenyl)-
• 1,3,5-trinitro-2,4,6-tris(2,4,6-trinitrophenyl)benzene
• 1,3,5-Tripicryl-2,4,6-trinitrobenzene
• 2,2',2'',4,4',4'',6,6',6''-Nonanitro-5'-(2,4,6-trinitrophenyl)-1,1':3',1''-terphenyl
• SCHEMBL1981384
• 125010-19-7
• AKOS015909879
• 1,3,5-Trinitro-2,4,6-tripicrylbenzene

• Inchi： 1S/C24H6N12O24/c37-25(38)7-1-10(28(43)44)16(11(2-7)29(45)46)19-22(34(55)56)20(17-12(30(47)48)3-8(26(39)40)4-13(17)31(49)50)24(36(59)60)21(23(19)35(57)58)18-14(32(51)52)5-9(27(41)42)6-15(18)33(53)54/h1-6H
• InChI Key： LBJNLKPQJWBCID-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C2C(=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=C(C(C2C(=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=C(C=1C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 845.96178910g/mol
• Monoisotopic Mass: 845.96178910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 60
• Rotatable Bond Count: 3
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 550Ų